3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide

• IUPAC Name: 3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide
• InChI: InChI=1S/C20H21N5O2/c1-2-25-20(27)16-8-4-3-7-15(16)18(23-25)19(26)22-14-9-10-17(21-13-14)24-11-5-6-12-24/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,22,26)
• InChI Key: XCPIMJDDSKEBQR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NC3=CN=C(C=C3)N4CCCC4
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide, also known as compound A, is a synthetic compound that has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

Compound A works by inhibiting the activity of certain enzymes and proteins in the body. Specifically, it inhibits the activity of phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation and immune responses in the body. By inhibiting PDE4, 3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide A can reduce inflammation and immune responses, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
Compound A has been shown to have a number of biochemical and physiological effects. It can reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. It can also reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. In addition, this compound A has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide A in lab experiments is that it has been extensively studied and its mechanism of action is well understood. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation is that it may not be suitable for all types of experiments, as its effects may vary depending on the specific conditions and cell types used.

Future Directions

There are a number of future directions for research on 3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide A. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of viral infections, such as COVID-19. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound A and its potential therapeutic applications in various diseases.

Synthesis Methods

Compound A can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 3-aminopyridine and phthalic anhydride to form 3-(pyridin-3-yl) phthalic acid. This is followed by the reaction of the acid with thionyl chloride to form 3-(pyridin-3-yl) phthalic acid chloride. The acid chloride is then reacted with 6-pyrrolidin-1-ylpyridine-3-amine to form the intermediate 3-ethyl-4-oxo-N-(6-pyrrolidin-1-ylpyridin-3-yl)phthalazine-1-carboxamide, which is further reacted with ethyl isocyanate to form the final product, this compound A.

Scientific Research Applications

Compound A has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.